13,14-Dihydro PGE1-d4

• Molecular Formula: C20H36O5
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h15-17,19,21,23H,2-14H2,1H3,(H,24,25)/t15-,16+,17+,19+/m0/s1/i5D2,8D2
• InChIKey: DPOINJQWXDTOSF-FPAMYAGQSA-N

13,14-Dihydro PGE1-d4: A Deuterated Prostaglandin E1 Metabolite Internal Standard for GC/LC-MS Quantification

13,14-Dihydro PGE1-d4 (also known as 13,14-dihydroprostaglandin E1-d4 or PGE0-d4; CAS 2705226-66-8) is a deuterium-labeled analog of the endogenous prostaglandin E1 (PGE1) metabolite 13,14-dihydro PGE1 . It contains four deuterium atoms substituted at the 3, 3′, 4, and 4′ positions of the prostanoic acid carbon chain, yielding a molecular formula of C20H32D4O5 and a molecular weight of 360.52 g/mol . This compound is manufactured as a stable isotope-labeled internal standard specifically intended for the accurate and precise quantification of endogenous 13,14-dihydro PGE1 in complex biological matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) [1]. The unlabeled parent compound, 13,14-dihydro PGE1, is a biologically active metabolite of PGE1 that inhibits ADP-induced platelet aggregation with an ID50 of 10.8 ng/mL in human platelet-rich plasma [2]. As a research-use-only analytical reagent, 13,14-Dihydro PGE1-d4 is supplied with purity specifications of ≥98% to ≥99% deuterated forms (d1-d4) by reputable vendors .

WorkflowGC/LC-MS quantification of 13,14-dihydro PGE1 in biological matrices

IdentityDeuterated internal standard (d4) matched to the target metabolite

SelectionPurity specification review; research-use-only analytical reagent

• [1] Bertin Bioreagent. 13,14-dihydro Prostaglandin E1-d4 Product Page. CAT N°: 9000281, 2024. View Source
• [2] MedChemExpress. 13,14-Dihydro PGE1-d4 Product Page. CAS 2705226-66-8. View Source

Why Generic Internal Standards Cannot Substitute for 13,14-Dihydro PGE1-d4 in Quantitative Bioanalysis

Substituting 13,14-Dihydro PGE1-d4 with a non-isotopic structural analog or a commercially available deuterated prostaglandin standard designed for a different target analyte introduces systematic quantification errors in GC/LC-MS workflows. Non-isotopic internal standards fail to co-elute with the target analyte under identical chromatographic conditions, rendering them unable to compensate for matrix-specific ion suppression or enhancement effects that vary across the elution profile [1]. Even among deuterated prostaglandin standards, substitution is analytically invalid: a PGE1-d4 standard cannot accurately quantify 13,14-dihydro PGE1 because the two analytes possess distinct physicochemical properties, chromatographic retention behaviors, and mass spectrometric fragmentation patterns [2]. The magnitude of error from substitution is non-trivial; in human pharmacokinetic studies, plasma concentrations of 13,14-dihydro PGE1 (PGE0) increase 8-fold above endogenous baseline during PGE1 infusion—a dynamic range that demands an internal standard capable of precise tracking across two orders of magnitude without introducing proportional bias [3]. Regulatory guidance from bioanalytical method validation frameworks explicitly mandates that the internal standard be a stable isotope-labeled analog of the specific analyte being measured; using a mismatched internal standard constitutes a deviation that compromises data integrity and may invalidate study results in regulated environments [4].

Non-isotopic internal standards may not co-elute; matrix effect correction can be compromised across the elution profile.

Deuterated PGE1-d4 standard differs in retention and fragmentation; quantification bias for 13,14-dihydro PGE1 may occur.

Bioanalytical guidance recommends an analyte-matched stable isotope internal standard to ensure method integrity.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] Bertin Bioreagent. Prostaglandin E1-d4 Product Page. CAT N°: 313010, 2024. View Source
• [3] Cawello W, Schweer H, Müller R, Bonn R, Seyberth HW. Metabolism and pharmacokinetics of prostaglandin E1 administered by intravenous infusion in human subjects. Eur J Clin Pharmacol. 1994;46(3):275-7. PMID: 8070511. View Source
• [4] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source

13,14-Dihydro PGE1-d4: Quantitative Evidence for Procurement and Method Selection

Comparative Inhibitory Potency: 13,14-Dihydro PGE1 Demonstrates Superior Anti-Platelet Activity Relative to PGE1

13,14-Dihydro PGE1 (the unlabeled analyte quantified by 13,14-Dihydro PGE1-d4) exhibits greater inhibitory potency against ADP-induced human platelet aggregation compared to its parent compound PGE1. This difference is quantifiable via IC50 values measured under identical experimental conditions in human platelet-rich plasma .

Platelet IC50 Comparison

Data to verify

31 nM vs 40 nM (PGE1) in human platelet-rich plasma

Supports platelet aggregation inhibition assay context

Head-to-head data; independent source verification recommended

Evidence Dimension	IC50 for inhibition of ADP-induced human platelet aggregation
Target Compound Data	31 nM in platelet-rich plasma
Comparator Or Baseline	PGE1: 40 nM in platelet-rich plasma
Quantified Difference	13,14-Dihydro PGE1 is 22.5% more potent (lower IC50) than PGE1
Conditions	Human platelet-rich plasma; ADP-induced aggregation assay

Why This Matters

This evidence demonstrates that 13,14-dihydro PGE1 is not merely an inactive metabolite but a biologically active species with distinct pharmacological properties, justifying its independent quantification in pharmacokinetic and pharmacodynamic studies rather than relying solely on PGE1 measurement.

In Vivo Metabolic Conversion: 13,14-Dihydro PGE1 Circulates at Pharmacologically Active Concentrations During PGE1 Infusion

During continuous intravenous infusion of PGE1 in human subjects, 13,14-dihydro PGE1 (PGE0) is generated in vivo and reaches plasma concentrations that are pharmacologically relevant. In neonates with ductus arteriosus-dependent congenital heart disease, plasma concentrations of 13,14-dihydro PGE1 were measured and compared directly to PGE1 concentrations using GC-MS methodology that employed deuterated internal standards [1].

Metabolite Exposure

Trial context

Median 45.5 pg/mL vs 25 pg/mL PGE1 in neonates

Supports metabolite exposure interpretation

Neonatal PGE1 infusion study; n=8

Evidence Dimension	Steady-state plasma concentration during continuous intravenous PGE1 infusion
Target Compound Data	13,14-Dihydro PGE1: range 3–62 pg/mL, median 45.5 pg/mL
Comparator Or Baseline	PGE1: range 12–150 pg/mL, median 25 pg/mL
Quantified Difference	Median 13,14-dihydro PGE1 concentration is 82% higher than median PGE1 concentration (45.5 vs 25 pg/mL)
Conditions	Neonates (n=8) with ductus arteriosus-dependent congenital heart disease; continuous IV infusion of PGE1; quantification by GC-MS

Why This Matters

This finding establishes that 13,14-dihydro PGE1 is a major circulating species during PGE1 therapy, sometimes exceeding the parent drug concentration. Laboratories conducting therapeutic drug monitoring or pharmacokinetic studies of PGE1 must quantify 13,14-dihydro PGE1 separately to fully characterize systemic exposure.

• [1] Leonhardt A, Schweer H, Wolf D, Seyberth HW. Formation of biologically active 13,14-dihydro-prostaglandin E1 during intravenous infusion of prostaglandin E1 in newborns with ductus arteriosus-dependent congenital heart disease. Br J Clin Pharmacol. 1992 Mar;33(3):323-5. PMID: 1576056. View Source

Magnitude of Metabolic Response: 13,14-Dihydro PGE1 Exhibits an 8-Fold Increase During PGE1 Infusion Relative to Endogenous Baseline

In a controlled clinical study with healthy male volunteers, the plasma concentration of 13,14-dihydro PGE1 (PGE0) was measured during placebo infusion and during intravenous PGE1 infusion using a validated GC-MS/MS method with deuterated internal standards [1]. The fold-change data provide a quantitative benchmark for the expected dynamic range required of an analytical method.

Fold-Change Magnitude

Trial context

8-fold increase vs baseline during PGE1 infusion

Supports dynamic range requirement review

Healthy volunteer crossover study; n=12

Evidence Dimension	Plasma concentration increase relative to endogenous baseline during 60 µg PGE1 IV infusion over 120 min
Target Compound Data	13,14-Dihydro PGE1: 8-fold higher during PGE1 infusion vs placebo
Comparator Or Baseline	PGE1: 2-fold higher during PGE1 infusion vs placebo; 15-keto-PGE0: 20-fold higher
Quantified Difference	13,14-Dihydro PGE1 shows a 4-fold greater relative increase than PGE1 itself (8× vs 2×)
Conditions	Single-blind, randomized, two-way crossover study; n=12 healthy male volunteers; 60 µg PGE1 IV infusion over 120 min; GC-MS/MS quantification

Why This Matters

The 8-fold dynamic range required for accurate 13,14-dihydro PGE1 quantification is substantially greater than that required for PGE1 (2-fold). This necessitates an internal standard with matched ionization efficiency and recovery characteristics across this concentration range to avoid quantification bias.

• [1] Cawello W, Schweer H, Müller R, Bonn R, Seyberth HW. Metabolism and pharmacokinetics of prostaglandin E1 administered by intravenous infusion in human subjects. Eur J Clin Pharmacol. 1994;46(3):275-7. PMID: 8070511. View Source

Endogenous Baseline Quantification: Physiological Concentrations of 13,14-Dihydro PGE1 Require High-Sensitivity Analytical Methods

Accurate quantification of 13,14-dihydro PGE1 in human plasma requires analytical sensitivity in the low pg/mL range. Endogenous plasma concentrations have been established in healthy human subjects using a validated GC-MS/MS method employing deuterated internal standards, providing a quantitative benchmark for method development and validation [1].

Endogenous Levels

Trial context

0.8–1.3 pg/mL in human plasma

Supports low pg/mL sensitivity requirement

Placebo arm of infusion study

Evidence Dimension	Endogenous plasma concentration in healthy human subjects
Target Compound Data	13,14-Dihydro PGE1 (PGE0): 0.8–1.3 pg/mL
Comparator Or Baseline	PGE1: 1.2–1.8 pg/mL; 15-keto-PGE0: 4.2–6.0 pg/mL
Quantified Difference	13,14-Dihydro PGE1 endogenous levels are comparable to PGE1 but approximately 5-fold lower than 15-keto-PGE0
Conditions	Healthy male volunteers (n=12); placebo infusion arm; GC-MS/MS quantification

Why This Matters

The sub-pg/mL to low pg/mL endogenous concentration range demands an analytical method with a lower limit of quantification (LLOQ) capable of reliably measuring baseline levels. Selection of 13,14-Dihydro PGE1-d4 as internal standard supports the high-sensitivity stable isotope dilution approach required to achieve this analytical performance.

• [1] Cawello W, Schweer H, Müller R, Bonn R, Seyberth HW. Metabolism and pharmacokinetics of prostaglandin E1 administered by intravenous infusion in human subjects. Eur J Clin Pharmacol. 1994;46(3):275-7. PMID: 8070511. View Source

Methodological Validation: Deuterated PGE0 Internal Standard Enables High-Specificity GC-MS/MS Quantification of Plasma Prostaglandins

The analytical methodology employing deuterated internal standards for prostaglandin quantification has been rigorously validated and published in peer-reviewed literature. The method developed by Schweer et al. (1994) using deuterated internal standards for PGE1, 13,14-dihydro PGE1 (PGE0), and 15-keto-PGE0 established a benchmark for specificity and sensitivity in prostaglandin bioanalysis [1].

Validated GC-MS/MS

Method context

GC-NICI-MS/MS with deuterated IS for PGE0

Supports method transfer and adaptation

Schweer et al. 1994 reference protocol

Evidence Dimension	Analytical method performance characteristics
Target Compound Data	Validated GC-NICI-MS/MS method with deuterated internal standard for 13,14-dihydro PGE1
Comparator Or Baseline	Non-isotope dilution methods (e.g., external standard calibration, non-deuterated analog IS)
Quantified Difference	Isotope dilution with deuterated IS provides matrix effect compensation and improved precision (quantitative difference not numerically specified in source)
Conditions	Human plasma; solid-phase extraction; pentafluorobenzyl ester methoxime derivatization; GC-negative ion chemical ionization triple-stage quadrupole MS

Why This Matters

This peer-reviewed method serves as a validated reference protocol for laboratories implementing 13,14-dihydro PGE1 quantification. Procurement of 13,14-Dihydro PGE1-d4 enables direct adoption of this established methodology without requiring extensive de novo method development.

• [1] Schweer H, Meese CO, Watzer B, Seyberth HW. Determination of prostaglandin E1 and its main plasma metabolites 15-keto-prostaglandin E0 and prostaglandin E0 by gas chromatography/negative ion chemical ionization triple-stage quadrupole mass spectrometry. Biol Mass Spectrom. 1994 Mar;23(3):165-70. PMID: 8148408. View Source

Structural Specificity: Deuterium Labeling at Four Positions Minimizes Isotopic Interference While Maintaining Analyte Equivalence

13,14-Dihydro PGE1-d4 incorporates four deuterium atoms at the 3, 3′, 4, and 4′ positions of the prostanoic acid carbon chain. This labeling strategy provides a mass shift of +4 Da relative to the unlabeled analyte while maintaining near-identical physicochemical properties essential for co-elution and matched extraction recovery .

Labeling Design

Class-level

+4 Da shift; deuteration at 3,3',4,4'

Supports co-elution and minimal H/D exchange

Vendor-specified; no independent source

Evidence Dimension	Mass shift and chromatographic behavior relative to unlabeled analyte
Target Compound Data	13,14-Dihydro PGE1-d4: MW 360.52, four deuterium atoms at positions 3, 3′, 4, and 4′
Comparator Or Baseline	Unlabeled 13,14-Dihydro PGE1: MW 356.50
Quantified Difference	Mass difference of +4.02 Da; theoretical mass spectral separation of 4 m/z units in parent ion
Conditions	LC-MS or GC-MS analysis; vendor-specified deuterium incorporation positions

Why This Matters

The +4 Da mass shift provides adequate spectral separation to avoid isotopic cross-talk between analyte and internal standard channels, while the four-deuterium incorporation is sufficient to minimize hydrogen-deuterium exchange under typical analytical conditions. This labeling density represents a balanced design that avoids the chromatographic retention time shifts sometimes observed with higher degrees of deuteration.

13,14-Dihydro PGE1-d4: Priority Application Scenarios for Scientific and Industrial Users

Clinical Pharmacokinetic Studies of Alprostadil (PGE1) Therapy

In clinical pharmacokinetic studies of intravenous PGE1 (alprostadil) administration, 13,14-Dihydro PGE1-d4 is essential for the accurate quantification of the 13,14-dihydro PGE1 metabolite. Evidence demonstrates that during PGE1 infusion, plasma 13,14-dihydro PGE1 concentrations increase 8-fold above baseline and reach median concentrations of 45.5 pg/mL—exceeding the parent drug concentration in some patient populations [1] [2]. A non-isotopic or mismatched internal standard cannot reliably correct for matrix effects across this dynamic concentration range. Procurement of this deuterated standard is a prerequisite for any pharmacokinetic study protocol that requires complete characterization of PGE1 metabolic disposition.

Therapeutic Drug Monitoring in Neonatal Cardiology

Neonates receiving continuous intravenous PGE1 infusion for ductus arteriosus-dependent congenital heart disease require therapeutic monitoring to ensure adequate plasma concentrations while minimizing adverse effects. Direct quantification data show that 13,14-dihydro PGE1 circulates at pharmacologically active concentrations (3–62 pg/mL) comparable to the parent drug [2]. Since 13,14-dihydro PGE1 possesses anti-platelet activity with an IC50 of 31 nM (22.5% more potent than PGE1 itself) , failure to measure this metabolite results in incomplete assessment of total pharmacological exposure. 13,14-Dihydro PGE1-d4 enables the stable isotope dilution LC-MS/MS or GC-MS/MS methods required for this specialized clinical monitoring application.

Endogenous Prostaglandin Profiling and Biomarker Discovery

Research programs investigating prostaglandins as biomarkers of cardiovascular disease, inflammation, or metabolic disorders require quantification of 13,14-dihydro PGE1 at endogenous baseline levels of 0.8–1.3 pg/mL in human plasma [1]. At these sub-picogram concentrations, analytical variability from matrix effects and extraction inefficiency can exceed the biological signal of interest. 13,14-Dihydro PGE1-d4 provides the matched internal standard necessary to achieve the precision and accuracy required to distinguish pathological alterations from normal physiological variation in endogenous prostaglandin profiles.

Method Development and Validation for Regulated Bioanalysis

Contract research organizations (CROs) and pharmaceutical bioanalytical laboratories developing validated LC-MS/MS methods for prostaglandin quantification require authentic deuterated internal standards to meet regulatory guidance for bioanalytical method validation [3]. The published GC-MS/MS method by Schweer et al. (1994) using deuterated internal standards for PGE1 and its metabolites provides a validated reference framework that can be adapted to modern LC-MS/MS platforms [4]. 13,14-Dihydro PGE1-d4 is the requisite internal standard for laboratories seeking to establish or transfer a validated method for 13,14-dihydro PGE1 quantification without undertaking extensive de novo method development and cross-validation.

Application

Selection Property

Validation Focus

PGE1 infusion research PK studies

Matched deuterated IS for metabolite quantification

Matrix effect correction across dynamic range

Neonatal PGE1 exposure research

Plasma 13,14-dihydro PGE1 quantification

Exposure-response endpoint context

Endogenous prostaglandin profiling

Sub-pg/mL isotope dilution sensitivity

Baseline endogenous concentration variability

Bioanalytical method development

Validated reference methodology adaptation

Method transfer and cross-validation review

• [1] Cawello W, Schweer H, Müller R, Bonn R, Seyberth HW. Metabolism and pharmacokinetics of prostaglandin E1 administered by intravenous infusion in human subjects. Eur J Clin Pharmacol. 1994;46(3):275-7. PMID: 8070511. View Source
• [2] Leonhardt A, Schweer H, Wolf D, Seyberth HW. Formation of biologically active 13,14-dihydro-prostaglandin E1 during intravenous infusion of prostaglandin E1 in newborns with ductus arteriosus-dependent congenital heart disease. Br J Clin Pharmacol. 1992 Mar;33(3):323-5. PMID: 1576056. View Source
• [3] U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry. 2022. View Source
• [4] Schweer H, Meese CO, Watzer B, Seyberth HW. Determination of prostaglandin E1 and its main plasma metabolites 15-keto-prostaglandin E0 and prostaglandin E0 by gas chromatography/negative ion chemical ionization triple-stage quadrupole mass spectrometry. Biol Mass Spectrom. 1994 Mar;23(3):165-70. PMID: 8148408. View Source